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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190

Aldose Reductase Inhibitory Activity: A
Comparative Guide

A comprehensive analysis of leading aldose reductase inhibitors, their efficacy, and the
experimental protocols for their evaluation. This guide is intended for researchers, scientists,
and drug development professionals.

Please Note: An initial investigation into the aldose reductase inhibitory activity of Carboxy
finasteride yielded no publicly available data. The focus of this guide is therefore on a
comparative analysis of other well-documented aldose reductase inhibitors.

Introduction to Aldose Reductase and Its Inhibition

Aldose reductase is a key enzyme in the polyol pathway, which becomes particularly active
during hyperglycemic conditions, such as in diabetes mellitus. It catalyzes the conversion of
glucose to sorbitol, a sugar alcohol that can accumulate in tissues with slow glucose
metabolism, including the nerves, retina, lens, and kidneys. This accumulation is implicated in
the pathogenesis of various diabetic complications, such as neuropathy, retinopathy, cataracts,
and nephropathy. Inhibition of aldose reductase is therefore a promising therapeutic strategy to
prevent or mitigate these complications.
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Comparative Analysis of Aldose Reductase

Inhibitors

The efficacy of an aldose reductase inhibitor is commonly quantified by its half-maximal

inhibitory concentration (IC50), which represents the concentration of the inhibitor required to

reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The

following table summarizes the IC50 values for several prominent aldose reductase inhibitors.

Inhibitor IC50 Value (nM) Source
Zopolrestat 3.1 [1112][3]
10 (rat lens), 25 (human
Epalrestat [4115]
placenta)
Ponalrestat 7.7 (Ki value) [61[7]
Tolrestat 35 [618191101[11]
o Not specified in nM, but widely
Sorbinil ] [61[12][13][14][15]
studied
Fidarestat Not specified in nM, but potent  [16][17][18][19]
Ranirestat Not specified in nM, but potent  [20][21][22][23][24]
Quercetin 5000 (human lens) [25]

Aldose Reductase Signaling Pathway

The following diagram illustrates the role of aldose reductase in the polyol pathway and the

mechanism of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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